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Abstract

Lactose octaacetate, the fully acetylated derivative of lactose, is a versatile carbohydrate
molecule with a growing profile in various scientific and industrial sectors. This technical guide
provides an in-depth overview of its chemical and physical properties, detailed experimental
protocols for its synthesis and analysis, and a summary of its biological activities. The
information is tailored for researchers, scientists, and professionals in drug development,
offering a consolidated resource for laboratory use and conceptual understanding.

Chemical and Physical Properties

Lactose octaacetate is a white crystalline solid. It is known by several synonyms, including
Octa-O-acetyl-D-lactose and 4-0-(2,3,4,6-Tetra-O-acetyl-3-D-galactopyranosyl)-1,2,3,6-tetra-
O-acetyl-D-glucopyranose.[1][2] Two common CAS numbers are associated with lactose
octaacetate, which may correspond to different anomers or purity grades: 23973-20-8 and
6291-42-5.[2][3]

Core Chemical Data
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Property Value Reference(s)
CAS Number 23973-20-8 [2]
6291-42-5 [31[4]
Molecular Formula C2sH38019 [2][4]
Molecular Weight 678.59 g/mol [2][4]
CC(=0)OC[C@@H]1--
INVALID-LINK--
OC(=0)C)OC(=0)C)OC(=0)C"
SMILES >C@HO[C@H]2--INVALID- [2]

LINK--
COC(=0)C)OC(=0)C)OC(=0)
C">C@@HOC(=0)C

Physical and Spectroscopic Properties
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Property Value Reference(s)
Appearance White crystalline solid [4]
Melting Point 75-78 °C

139-141 °C (for B-D-Lactose

octaacetate)

[4]

83-85 °C

[5]

Solubility

Soluble in chloroform, DCM,
DMF, DMSO, EtOAc, MeOH.

[4]16]

Storage Temperature

2-8°C

Optical Rotation

The angle of optical rotation
can be determined using a
polarimeter with a sodium lamp

as the light source.[7]

H NMR (500 MHz, CDClIs)

55.62 —5.41 (m, 3H), 5.08
(dd, J = 39.8, 18.8 Hz, 7H),
5.04 (d, J = 9.7 Hz, 2H), 4.86
(dddd, J = 46.1, 36.3, 16.8, 8.2
Hz, 18H), 4.49 (ddd, J = 61.7,
46.4, 8.1 Hz, 6H), 4.20 (d, J =
10.), 3.98 — 3.80 (m, 20H),
3.81(d, J = 7.7 Hz, 4H), 2.15-
1.95 (multiple signals, acetyl

protons)

[1]

13C NMR (126 MHz, CDCls)

5 173.22, 170.87, 170.58,
170.45, 170.29, 170.25,
170.19, 170.05, 169.99,
169.86, 169.77, 169.55,
169.36, 169.31, 168.95,
168.91, 101.53 (C1 B-D-Galp),
100.74 (C1 p-D-Galp), 100.52
(C1 o-Glc), 91.30, 81.50,
77.67, 77.41, 77.16, 75.41,

[7]
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73.12,72.82, 72.36, 72.24,
71.22,71.10, 70.71, 70.61,
70.38, 70.29, 69.45, 68.85,
68.52, 66.85, 66.75, 62.21,
61.66, 60.96, 20.44, 20.40,
20.35, 20.29, 20.22, 20.13,
20.06

3600-3200 (vO-H), 2990—
FT-IR (KBr, cm~1) 2940 (vC—-Has), 1755-1740 [1]
(vC=0 of acetyl groups)

Experimental Protocols
Microwave-Assisted Synthesis of Lactose Octaacetate

This protocol is adapted from a "green” synthesis method utilizing microwave irradiation.[7]
Materials:

e D-(+)-lactose monohydrate
e Acetic anhydride

e Anhydrous sodium acetate
e 95% (v/v) ethanol

« Distilled water

e Ice

Equipment:

e Round-bottom flask

e Microwave reactor (700 W)

o Magnetic stirrer
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e Vacuum filtration apparatus

o Beakers

e Vacuum oven

Procedure:

e In a round-bottom flask, mix 10.0 g (0.029 mol) of D-(+)-lactose monohydrate with 30 cm3

(0.27 mol) of acetic anhydride.

e Add 3.0 g (0.036 mol) of anhydrous sodium acetate to the mixture as a catalyst.

e Place the flask in a microwave reactor and irradiate at 700 W for 10 minutes.

 After irradiation, pour the reaction mixture into 200 cm? of distilled water with ice cubes.

 Stir the mixture and then leave it at 4 °C for 12 hours to allow for the precipitation of the

lactose ester as a white solid.

« Filter the precipitate under vacuum and wash it with distilled water.

o Further purify the lactose acetate by recrystallization from 95% ethanol and then distilled

water.

» Dry the purified lactose octaacetate in a vacuum oven to a constant weight.

Reaction

Microwave Irradiation

(700W, 10 min)

‘Workup & Purification

Precipitation in Recrystallization Purified Product
Ice Water (12h, 4°C) (95% Ethanol) Vacuum Drying Lactose Octaacetate

Click to download full resolution via product page

Caption: Workflow for the microwave-assisted synthesis of lactose octaacetate.
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Characterization Methods

e Thin-Layer Chromatography (TLC): TLC can be performed on silica gel plates with an eluent
system of ethyl acetate/methanol/water (17:2:1 v/v/v). Spots can be visualized by spraying
with 10% (v/v) H2SOa4 in methanol followed by heating.[7]

o FT-IR Spectroscopy: Infrared spectra can be recorded in KBr pellets over a frequency range
of 4000-400 cm~1.[1]

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 13C NMR spectra are typically
recorded on a 500 MHz spectrometer using CDCls as the solvent.[1][7]

Biological Activities and Applications

Lactose octaacetate has demonstrated a range of biological activities, making it a compound
of interest for pharmaceutical and cosmetic applications.[1]

Antimicrobial and Antifungal Activity

Lactose octaacetate exhibits more potent antifungal properties compared to its antibacterial
effects.[7] It has shown slight to moderate activity against fungi such as Aspergillus niger,
Penicillium sp., Rhizopus sp., and Fusarium moniliforme.[7][8]

Antiviral Activity and Cytotoxicity

Studies have reported antiviral activity of lactose octaacetate against Poliovirus 1 (PV-1).[7][9]
It has shown low cytotoxicity against Madin-Darby bovine kidney (MDBK), human epithelial
type 2 (HEp-2), and Madin-Darby canine kidney (MDCK) cell lines.[7][9]

Potential Applications

The biological properties of lactose octaacetate, coupled with its nature as a biodegradable
surfactant, suggest its potential use in:

o Pharmaceutical intermediates.[6][10]
o Cosmetic preparations, such as in hand sanitizer gels.[1]

e Food, agricultural, and cosmetic preparations as an antimicrobial and antiviral agent.[7]
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Caption: Relationship between properties and applications of lactose octaacetate.

Conclusion

Lactose octaacetate is a readily synthesizable carbohydrate derivative with a well-
characterized chemical and physical profile. Its demonstrated biological activities, particularly
its antifungal and antiviral properties combined with low cytotoxicity, position it as a promising
candidate for further research and development in the pharmaceutical, cosmetic, and
agricultural industries. This guide provides a foundational resource to support such endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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